4-iodobutan-2-one
Overview
Description
4-Iodobutan-2-one, also known as 4-iodo-2-butanone, is an organic compound with the molecular formula C4H7IO. It is a colorless liquid with a characteristic odor and is used as a reagent in organic synthesis. It is also used in the synthesis of pharmaceutical intermediates and in the production of polymers. 4-Iodobutan-2-one is a versatile compound that is used in many industries, including the chemical, pharmaceutical, and polymer industries.
Mechanism of Action
The mechanism of action of 4-iodobutan-2-one is not well understood. However, it is known that the reaction of 4-iodobutan-2-one with an aqueous base, such as sodium hydroxide, leads to the formation of an intermediate product, 4-iodobutyl acetate. This intermediate product then undergoes a series of reactions that lead to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-iodobutan-2-one are not well understood. However, it is known that 4-iodobutan-2-one is not toxic and does not have any adverse effects on the human body. It is also not known to be carcinogenic or mutagenic.
Advantages and Limitations for Lab Experiments
The advantages of using 4-iodobutan-2-one in laboratory experiments include its low cost, low toxicity, and its ability to react with a wide range of organic compounds. It is also easy to handle and store, and can be used in a variety of reactions. The main limitation of using 4-iodobutan-2-one in laboratory experiments is that it is highly reactive and can be difficult to control.
Future Directions
There are a number of potential future directions for research involving 4-iodobutan-2-one. These include further investigation into the mechanism of action of the compound, the development of new synthesis methods, and the exploration of new applications for the compound. Additionally, research could be conducted into the biochemical and physiological effects of the compound, as well as its potential toxicity and carcinogenicity. Finally, research could be conducted into the development of new ways to store and handle the compound safely and effectively.
Synthesis Methods
4-Iodobutan-2-one is synthesized by the iodination of 2-butanone. The reaction is catalyzed by a base such as sodium hydroxide and is carried out in an aqueous medium. The reaction is exothermic and proceeds at a moderate rate. The reaction products are 4-iodobutan-2-one and sodium iodide.
Scientific Research Applications
4-Iodobutan-2-one is used in a variety of scientific research applications. It is used in the synthesis of pharmaceutical intermediates, such as 4-iodobutyl acetate, which is used in the synthesis of the anti-cancer drug docetaxel. It is also used in the synthesis of polymers, such as polyvinylidene fluoride and polyvinylchloride. In addition, 4-iodobutan-2-one is used in the synthesis of organic compounds, such as 4-iodobutanol, which is used as a reagent in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodobutan-2-one can be achieved through the iodination of butan-2-one using iodine and a suitable oxidizing agent.", "Starting Materials": [ "Butan-2-one", "Iodine", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Mix butan-2-one, iodine, and the oxidizing agent in a suitable solvent (e.g. acetone, ethanol)", "Heat the mixture under reflux for several hours", "Allow the mixture to cool and then filter off any solid precipitate", "Extract the organic layer with a suitable solvent (e.g. diethyl ether)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain 4-iodobutan-2-one as a yellow oil" ] } | |
CAS RN |
57688-61-6 |
Product Name |
4-iodobutan-2-one |
Molecular Formula |
C4H7IO |
Molecular Weight |
198 |
Purity |
95 |
Origin of Product |
United States |
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